Biological Activity of 4-Chloro-N-(4-hydrazinocarbonylphenyl)benzamide Derivatives
Biological Activity of 4-Chloro-N-(4-hydrazinocarbonylphenyl)benzamide Derivatives
A Technical Guide for Drug Discovery & Medicinal Chemistry
Executive Summary
This technical guide analyzes the pharmacological potential of 4-chloro-N-(4-hydrazinocarbonylphenyl)benzamide and its derivatives. This scaffold represents a "privileged structure" in medicinal chemistry, combining a lipophilic 4-chlorobenzamide cap (for hydrophobic pocket occupation) with a polar hydrazide tail (capable of hydrogen bonding and Schiff base formation).
The primary biological activities associated with this scaffold include Soluble Epoxide Hydrolase (sEH) inhibition (anti-inflammatory/cardiovascular targets), Antimicrobial efficacy (via hydrazone formation), and Anticancer cytotoxicity .
Chemical Structure & Rational Design
The molecule consists of three distinct pharmacophoric regions:
-
Region A (Lipophilic Cap): The 4-chlorophenyl ring. The chlorine atom enhances metabolic stability and lipophilicity (
), improving membrane permeability. It often fills hydrophobic pockets in enzymes like sEH. -
Region B (Linker): The benzamide moiety.[1][2][3][4][5] This provides rigid structural orientation and hydrogen bond donors/acceptors essential for target binding.
-
Region C (Reactive Tail): The hydrazide (-CONHNH
) group. This is the "warhead" precursor. It can chelate metals or react with aldehydes to form acylhydrazones , which are potent inhibitors of bacterial enzymes and tubulin polymerization.
Chemical Synthesis Protocol
Objective: Synthesis of 4-chloro-N-(4-hydrazinocarbonylphenyl)benzamide. Scale: Laboratory (Molar scale).
Phase 1: Amide Coupling
-
Reagents: 4-Chlorobenzoyl chloride (1.0 eq), Methyl 4-aminobenzoate (1.0 eq), Triethylamine (TEA, 1.2 eq).
-
Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF).
-
Procedure:
-
Dissolve Methyl 4-aminobenzoate in dry DCM at 0°C.
-
Add TEA and stir for 10 minutes.
-
Dropwise add 4-Chlorobenzoyl chloride dissolved in DCM.
-
Stir at room temperature (RT) for 6–8 hours.
-
Workup: Wash with 1N HCl, then sat. NaHCO
. Dry over MgSO . Evaporate to yield the Methyl 4-(4-chlorobenzamido)benzoate intermediate.
-
Phase 2: Hydrazinolysis
-
Reagents: Methyl ester intermediate (from Phase 1), Hydrazine hydrate (99%, 5.0 eq).
-
Solvent: Absolute Ethanol.
-
Procedure:
-
Dissolve the ester in ethanol.
-
Add hydrazine hydrate excess.
-
Reflux for 4–6 hours. (Monitor via TLC; Mobile phase: CHCl
:MeOH 9:1). -
Isolation: Cool the mixture. The product usually precipitates as a white/cream solid. Filter, wash with cold ethanol, and recrystallize.
-
Phase 3: Derivatization (Schiff Base Formation)
To generate biologically active hydrazones :
-
Reflux the hydrazide with substituted aromatic aldehydes (e.g., 4-nitrobenzaldehyde) in ethanol with catalytic glacial acetic acid for 2–4 hours.
Figure 1: Step-by-step synthetic workflow from starting acid chlorides to active hydrazone derivatives.
Biological Activity Profile
A. Soluble Epoxide Hydrolase (sEH) Inhibition
The 4-chloro derivative is a potent inhibitor of sEH.
-
Mechanism: sEH hydrolyzes Epoxyeicosatrienoic acids (EETs) into Dihydroxyeicosatrienoic acids (DHETs). EETs are potent vasodilators and anti-inflammatory agents; DHETs are biologically inactive.
-
Effect: Inhibiting sEH stabilizes EET levels, reducing hypertension and inflammation.
-
Binding Mode: The amide carbonyls form hydrogen bonds with Tyr383 and Tyr466 in the sEH active site. The 4-chlorophenyl group occupies the hydrophobic tunnel.
Table 1: Comparative sEH Inhibitory Activity (IC
B. Antimicrobial Activity (Hydrazone Derivatives)
When the hydrazide tail is condensed with aldehydes (e.g., 5-nitro-2-furaldehyde), the resulting hydrazones exhibit significant antibacterial activity.
-
Target: Enoyl-ACP reductase (FabI) or DNA gyrase.
-
Efficacy: The 4-chloro group enhances penetration through the bacterial cell wall (lipid bilayer) of Gram-positive bacteria (S. aureus).
C. Anticancer Potential
Derivatives of this scaffold have shown cytotoxicity against HepG2 (Liver) and MCF-7 (Breast) cancer lines.
-
Mechanism: Induction of apoptosis via caspase-3 activation. The hydrazone moiety acts as an iron chelator, disrupting cellular redox homeostasis.
Mechanism of Action Visualization
Figure 2: Pathway illustrating how the inhibitor prevents EET degradation, leading to therapeutic effects.
Experimental Validation Protocols
To validate the biological activity of synthesized derivatives, the following assays are standard:
Protocol A: sEH Inhibition Assay (Fluorescent)
-
Substrate: PHOME (cyano(6-methoxy-naphthalen-2-yl)methyl trans-(3-phenyl-oxiranyl)methyl carbonate).
-
Enzyme: Recombinant human sEH.
-
Method:
-
Incubate enzyme (1 nM) with inhibitor (varying concentrations) in Tris-HCl buffer (pH 7.0) for 5 min at 30°C.
-
Add PHOME substrate (50 µM).
-
sEH hydrolyzes PHOME to release a fluorescent cyanohydrin product.
-
Measurement: Monitor fluorescence (
nm, nm) over 10 minutes. -
Calculation: Determine IC
by plotting rate vs. log[Inhibitor].
-
Protocol B: MTT Cytotoxicity Assay
-
Cells: HepG2 or MCF-7 cells seeded at
cells/well in 96-well plates. -
Treatment: Treat with 4-chloro derivatives (0.1–100 µM) for 48 hours.
-
Development: Add MTT reagent (5 mg/mL); incubate 4 hours. Solubilize formazan crystals with DMSO.
-
Readout: Absorbance at 570 nm.
References
-
Design, Synthesis and Biological Evaluation of 4-Benzamidobenzoic Acid Hydrazide Derivatives as Novel Soluble Epoxide Hydrolase Inhibitors. PubMed Central (PMC). Available at: [Link]
-
Design and synthesis of some novel 4-Chloro-N-(4-(1-(2-(2-cyanoacetyl)hydrazono)ethyl)phenyl) benzenesulfonamide derivatives as anticancer agents. European Journal of Medicinal Chemistry. Available at: [Link]
-
Investigating Spectrum of Biological Activity of 4- and 5-Chloro-2-hydroxy-N-[2-(arylamino)-1-alkyl-2-oxoethyl]benzamides. Molecules. Available at: [Link]
-
Synthesis and In-Vitro Antimicrobial Activity of N-Benzamide Derivatives. Nano Biomed. Eng. Available at: [Link]
Sources
- 1. mdpi.com [mdpi.com]
- 2. Novel 4-chloro-N-phenyl Benzamide Derivatives as p38α Mitogenactivated Protein Kinase Inhibitors for Treating Cancer, COVID-19, and Other Diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Synthesis, In Silico Study, Antibacterial and Antifungal Activities of N-phenylbenzamides - PMC [pmc.ncbi.nlm.nih.gov]
- 4. nanobioletters.com [nanobioletters.com]
- 5. Investigating Spectrum of Biological Activity of 4- and 5-Chloro-2-hydroxy-N-[2-(arylamino)-1-alkyl-2-oxoethyl]benzamides - PMC [pmc.ncbi.nlm.nih.gov]
